![molecular formula C11H13BrN2O3 B6635197 3-[(3-Bromopyridine-2-carbonyl)-ethylamino]propanoic acid](/img/structure/B6635197.png)
3-[(3-Bromopyridine-2-carbonyl)-ethylamino]propanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[(3-Bromopyridine-2-carbonyl)-ethylamino]propanoic acid, also known as BPEC, is a chemical compound that has been synthesized and studied for its potential applications in scientific research. BPEC is a derivative of pyridine and has been found to have various biochemical and physiological effects that make it a useful tool for studying certain biological processes.
Mechanism of Action
3-[(3-Bromopyridine-2-carbonyl)-ethylamino]propanoic acid works by binding to specific sites on ionotropic glutamate receptors, which prevents the receptors from being activated by glutamate. This blockade of receptor activation leads to a decrease in synaptic transmission and can have various effects on neuronal function.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, including the inhibition of glutamate-mediated synaptic transmission, the modulation of calcium signaling, and the regulation of synaptic plasticity. These effects make this compound a useful tool for studying the function of ionotropic glutamate receptors and their role in various biological processes.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-[(3-Bromopyridine-2-carbonyl)-ethylamino]propanoic acid in lab experiments is its potency and selectivity for certain subtypes of ionotropic glutamate receptors. This allows researchers to specifically target these receptors and study their function in detail. However, one of the limitations of using this compound is its complex synthesis process, which can make it difficult to obtain in large quantities.
Future Directions
There are many potential future directions for the use of 3-[(3-Bromopyridine-2-carbonyl)-ethylamino]propanoic acid in scientific research. One area of interest is in the study of the role of ionotropic glutamate receptors in various neurological disorders, such as Alzheimer's disease and epilepsy. This compound may also have potential as a therapeutic agent for these disorders, although further research is needed to explore this possibility. Additionally, this compound may have applications in the study of other biological processes beyond ionotropic glutamate receptors, such as the regulation of calcium signaling and synaptic plasticity.
Synthesis Methods
3-[(3-Bromopyridine-2-carbonyl)-ethylamino]propanoic acid can be synthesized through a multi-step process that involves the reaction of 3-bromopyridine-2-carboxylic acid with ethylenediamine and subsequent reactions with other reagents. The synthesis of this compound is a complex process that requires expertise in organic chemistry and specialized equipment.
Scientific Research Applications
3-[(3-Bromopyridine-2-carbonyl)-ethylamino]propanoic acid has been used in various scientific research studies to investigate its potential as a tool for studying biological processes. One of the main applications of this compound is in the study of ionotropic glutamate receptors, which are involved in synaptic transmission in the brain. This compound has been found to be a potent and selective antagonist of certain subtypes of ionotropic glutamate receptors, making it a useful tool for studying their function.
properties
IUPAC Name |
3-[(3-bromopyridine-2-carbonyl)-ethylamino]propanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13BrN2O3/c1-2-14(7-5-9(15)16)11(17)10-8(12)4-3-6-13-10/h3-4,6H,2,5,7H2,1H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RINRWCOVNOYIOV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CCC(=O)O)C(=O)C1=C(C=CC=N1)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13BrN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.